4-(4-Methyl-5-(2-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)bicyclo[2.2.2]octane-1-carboxylic acid

• CAS No.: 935273-84-0
• Molecular Formula: C19H20F3N3O2
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 4-[4-methyl-5-[2-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]bicyclo[2.2.2]octane-1-carboxylic acid
• InChI: InChI=1S/C19H20F3N3O2/c1-25-14(12-4-2-3-5-13(12)19(20,21)22)23-24-15(25)17-6-9-18(10-7-17,11-8-17)16(26)27/h2-5H,6-11H2,1H3,(H,26,27)
• InChI Key: XPHJNIUFGVRPTA-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1C23CCC(CC2)(CC3)C(=O)O)C4=CC=CC=C4C(F)(F)F

Description

4-(4-Methyl-5-(2-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)bicyclo[2.2.2]octane-1-carboxylic acid is a useful research compound. Its molecular formula is C19H20F3N3O2 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl ester 1-C (1.19 g, 3.0 mmol) in 5% H2O/MeOH (30 ml) was treated with KOH (0.51 g, 9.1 mmol) at 60° C. under a nitrogen atmosphere for 18 h. The resulting mixture was concentrated, diluted with water (150 ml), washed with EtOAc and acidified with aqueous HCl (1 N) to pH=3. The precipitate was filtered, washed with a small amount of water and ether and dried under vacuum to yield 1-D as a pink solid. MS (ESI+)=380.18; 1H NMR (500 MHz, CD3OD): δ 7.95-7.93 (m, 1 H), 7.86-7.82 (m, 2 H), 7.61-7.59 (m, 1 H), 3.53 (s, 3 H), 2.15 (m, 6 H), 2.02-1.96 (m, 6 H) ppm.